Cas no 105876-32-2 (Methyl 4-hydroxy-7-methoxy-1-benzofuran-5-carboxylate)

Methyl 4-hydroxy-7-methoxy-1-benzofuran-5-carboxylate structure
105876-32-2 structure
Product Name:Methyl 4-hydroxy-7-methoxy-1-benzofuran-5-carboxylate
CAS No:105876-32-2
MF:C11H10O5
MW:222.194103717804
CID:1164913
PubChem ID:13689324
Update Time:2025-04-20

Methyl 4-hydroxy-7-methoxy-1-benzofuran-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-hydroxy-7-methoxy-1-benzofuran-5-carboxylate
    • Methyl 4-hydroxy-7-methoxybenzofuran-5-carboxylate
    • 105876-32-2
    • DTXSID40546790
    • Inchi: 1S/C11H10O5/c1-14-8-5-7(11(13)15-2)9(12)6-3-4-16-10(6)8/h3-5,12H,1-2H3
    • InChI Key: WMMLGJAMMYVKFV-UHFFFAOYSA-N
    • SMILES: O1C=CC2C(=C(C(=O)OC)C=C(C1=2)OC)O

Computed Properties

  • Exact Mass: 222.0528
  • Monoisotopic Mass: 222.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 68.9Ų

Experimental Properties

  • PSA: 68.9
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